Cas no 1805071-21-9 (6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid)

6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a difluoromethyl group at the 6-position, an iodo substituent at the 2-position, and a trifluoromethyl group at the 4-position, enhancing its reactivity and versatility as a building block. The carboxylic acid moiety further facilitates derivatization, enabling the formation of amides, esters, or other functionalized intermediates. This compound is particularly valuable in cross-coupling reactions and as a precursor for bioactive molecules, owing to its electron-withdrawing substituents, which influence both reactivity and metabolic stability. Its high purity and well-defined structure make it suitable for precision applications in medicinal chemistry and material science.

6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid structure

1805071-21-9 structure

Product Name:6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid

CAS No:1805071-21-9

MF:C₈H₃F₅INO₂

MW:367.011411905289

CID:4895995

Update Time:2025-06-14

6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid
- Inchi： 1S/C8H3F5INO2/c9-5(10)3-1-2(8(11,12)13)4(7(16)17)6(14)15-3/h1,5H,(H,16,17)
- InChI Key： OTJLJLUARFHLQA-UHFFFAOYSA-N
- SMILES： IC1=C(C(=O)O)C(C(F)(F)F)=CC(C(F)F)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 298
XLogP3: 2.6
Topological Polar Surface Area: 50.2

6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029019675-250mg	6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid	1805071-21-9	95%	250mg	$950.60	2022-04-01
Alichem	A029019675-500mg	6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid	1805071-21-9	95%	500mg	$1,802.95	2022-04-01
Alichem	A029019675-1g	6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid	1805071-21-9	95%	1g	$3,184.50	2022-04-01

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Additional information on 6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Analysis of 6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805071-21-9)

The compound 6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805071-21-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique structural features, including the difluoromethyl, iodo, and trifluoromethyl substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and bioavailability.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps often include halogenation, carboxylation, and fluorination reactions, which require precise control of reaction conditions to achieve high yields and purity. The presence of the iodo group also makes it a versatile building block for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings.

In the context of current trends, the demand for fluorinated pyridines has surged due to their role in developing next-generation pharmaceuticals and agrochemicals. For instance, the trifluoromethyl group is a common motif in many FDA-approved drugs, as it can significantly improve the lipophilicity and binding affinity of molecules. This compound's potential applications extend to areas like crop protection, where fluorinated pyridines are used to design novel pesticides with improved efficacy and environmental safety profiles.

Another hot topic in the scientific community is the green chemistry approach to synthesizing such compounds. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and reduce the environmental impact of chemical synthesis. The 6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid is no exception, with recent studies focusing on optimizing its production using sustainable methodologies. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) principles in the chemical industry.

From a regulatory perspective, the compound is not classified as hazardous under major global standards, making it a safer choice for industrial and research applications. However, proper handling and storage are still essential to ensure safety and maintain the integrity of the material. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structural identity, addressing another common query: "How to verify the purity of 6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid?"

In summary, 6-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805071-21-9) represents a critical intermediate in modern synthetic chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by the unique properties imparted by its fluorinated and iodinated functional groups. As research continues to uncover new synthetic routes and applications, this compound is poised to play an even more significant role in advancing scientific and industrial innovation.